Cas no 1645-96-1 (2,2-Difluoro-5-nitrobenzodioxole)

• Product Name: 2,2-Difluoro-5-nitrobenzodioxole
• CAS No: 1645-96-1
• MF: C₇H₃F₂NO₄
• MW: 203.099828958511
• MDL: MFCD02250294
• CID: 83858
• PubChem ID: 21236553
• Update Time: 2025-06-08

2,2-Difluoro-5-nitrobenzodioxole Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-5-nitrobenzo[d][1,3]dioxole
• 2,2-DIFLUORO-5-NITRO-1,3-BENZODIOXOLE
• 2,2-Difluoro-5-nitrobenzodioxole
• 2,2-DIETHYL-5-(TRICHLOROMETHYL)-1,3-OXAZOLAN-4-ONE
• 2,2-difluoro-5-nitrobenzo-1,3-dioxole
• 3,4-(difluoromethylenedioxy)nitrobenzene
• 4-Nitro-1,2-difluormethylendioxy-benzol
• 5-NITRO-2,2-DIFLUOROBENZODIOXOLE
• 2,2-Difluoro-5-nitro-1,3-benzodioxole, 97+%
• 2,2-difluoro-5-nitro-2H-1,3-benzodioxole
• FCH1325665
• PC408241
• 1,3-Benzodioxole,2,2-difluoro-5-nitro-
• 1,3-Benzodioxole, 2,2-difluoro-5-nitro-
• V3652
• I01-
• MFCD02250294
• DTXSID90611523
• FT-0691329
• 1645-96-1
• AKOS003612207
• SCHEMBL9230962
• CS-0042635
• A882444
• YCLXTFDBDIYVPZ-UHFFFAOYSA-N
• 2,2-Difluoro-5-nitro-benzo[1,3]dioxole
• DS-16436
• 2,2-Difluoro-5-nitro-1,3-benzodioxole,97+%
• D97330

• MDL： MFCD02250294
• Inchi： 1S/C7H3F2NO4/c8-7(9)13-5-2-1-4(10(11)12)3-6(5)14-7/h1-3H
• InChI Key： YCLXTFDBDIYVPZ-UHFFFAOYSA-N
• SMILES： FC1(OC2C=CC(=CC=2O1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 203.00300
• Monoisotopic Mass: 203.00301390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 64.3

Experimental Properties

• Color/Form: Liquid
• Density: 1.65
• Boiling Point: 65-66°C/2mm
• Flash Point: 65-66°C/2mm
• Refractive Index: 1.55
• PSA: 64.28000
• LogP: 2.43950
• Solubility: Insoluble in water.

2,2-Difluoro-5-nitrobenzodioxole Security Information

• Hazardous Material transportation number：UN2810
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 2,2-Difluoro-5-nitrobenzodioxole

Recent Advances in the Study of 2,2-Difluoro-5-nitrobenzodioxole (CAS: 1645-96-1) in Chemical Biology and Pharmaceutical Research

2,2-Difluoro-5-nitrobenzodioxole (CAS: 1645-96-1) is a fluorinated nitrobenzodioxole derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its reactivity, biological activity, and utility as a building block in synthetic chemistry. Recent studies have focused on its role in the development of novel therapeutic agents, particularly in the context of antimicrobial and anticancer research.

A 2023 study published in the *Journal of Medicinal Chemistry* investigated the antimicrobial properties of 2,2-Difluoro-5-nitrobenzodioxole derivatives. The research team synthesized a series of analogs and evaluated their efficacy against multidrug-resistant bacterial strains. The results demonstrated that certain derivatives exhibited potent inhibitory activity against *Staphylococcus aureus* and *Escherichia coli*, with minimal cytotoxicity to mammalian cells. These findings suggest that 2,2-Difluoro-5-nitrobenzodioxole could serve as a promising scaffold for the development of new antibiotics.

In the realm of anticancer research, a 2024 study in *Bioorganic & Medicinal Chemistry Letters* explored the compound's potential as a modulator of cellular signaling pathways. The researchers found that 2,2-Difluoro-5-nitrobenzodioxole derivatives could selectively inhibit the activity of specific kinases involved in tumor proliferation. Mechanistic studies revealed that these compounds induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. These insights highlight the therapeutic potential of this chemical scaffold in oncology.

Beyond its biological applications, 2,2-Difluoro-5-nitrobenzodioxole has also been utilized in materials science. A recent report in *ACS Applied Materials & Interfaces* described its incorporation into polymeric matrices to enhance material properties such as thermal stability and fluorescence. This interdisciplinary approach underscores the versatility of the compound and its relevance across multiple scientific domains.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of 2,2-Difluoro-5-nitrobenzodioxole-based compounds. Future research directions may include structure-activity relationship (SAR) studies to refine its biological activity and the development of targeted delivery systems to improve therapeutic efficacy. Overall, the ongoing investigations into this compound underscore its significance as a valuable tool in chemical biology and drug discovery.